Cas no 2411199-78-3 (2-chloro-N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylacetamide)

• Product Name: 2-chloro-N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylacetamide
• CAS No: 2411199-78-3
• MF: C₁₀H₁₆ClNO₄S
• MW: 281.75634098053
• CID: 6250205
• PubChem ID: 146094376
• Update Time: 2025-05-20

2-chloro-N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylacetamide
• 2-Chloro-N-(1,1-dioxo-7-oxa-1lambda6-thiaspiro[3.5]nonan-3-yl)-N-methylacetamide
• 2411199-78-3
• EN300-26582830
• Z3766260502
• 2-chloro-N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro[3.5]nonan-3-yl}-N-methylacetamide

• Inchi： 1S/C10H16ClNO4S/c1-12(9(13)6-11)8-7-17(14,15)10(8)2-4-16-5-3-10/h8H,2-7H2,1H3
• InChI Key： BLOVSVNPENYIOA-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C1CS(C21CCOCC2)(=O)=O)=O

Computed Properties

• Exact Mass: 281.0488569g/mol
• Monoisotopic Mass: 281.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.1Ų

Additional information on 2-chloro-N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylacetamide

2-Chloro-N-{1,1-Dioxo-7-Oxa-1λ6-Thiaspiro[3.5]Nonan-3-Yl}-N-Methylacetamide: A Comprehensive Overview

2-Chloro-N-{1,1-dioxo-7-oxa-1λ6-thiaspiro[3.5]nonan-3-yl}-N-methylacetamide, with the CAS number 2411199-78-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to a class of molecules known as thioethers, which are characterized by the presence of sulfur atoms in their structure. The compound's name reflects its complex structure, which includes a spiro ring system and a substituted acetamide group.

The molecular structure of this compound is notable for its spiro ring system, which consists of a seven-membered ring fused to a three-membered ring. The seven-membered ring contains an oxygen atom (hence the "oxa" designation), while the three-membered ring contains a sulfur atom (reflected in the "thia" prefix). This unique arrangement contributes to the compound's stability and reactivity. The presence of chlorine and methyl groups further enhances its chemical properties, making it a valuable substrate for various synthetic transformations.

Recent studies have highlighted the potential applications of this compound in drug discovery and development. Its spiro structure has been shown to exhibit interesting pharmacokinetic properties, including good bioavailability and target selectivity. Researchers have explored its use as a lead compound for developing new therapeutic agents, particularly in the areas of oncology and infectious diseases.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of an appropriate thioether intermediate with an acyl chloride or an activated ester. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, making it more efficient and scalable.

The compound's stability under various conditions has also been investigated. Studies have shown that it is relatively stable under physiological conditions, which is a desirable trait for potential drug candidates. However, its susceptibility to hydrolysis under basic conditions suggests that care must be taken during storage and handling.

From an environmental perspective, this compound has been assessed for its biodegradability and ecotoxicity. Initial findings indicate that it is not readily biodegradable, raising concerns about its long-term persistence in the environment. Further research is needed to evaluate its impact on aquatic ecosystems and develop strategies for safe disposal.

In conclusion, 2-chloro-N-{1,1-dioxo-7-oxa-1λ6-thiaspiro[3.5]nonan-3-yl}-N-methylacetamide represents a promising molecule with diverse applications in chemistry and pharmacology. Its unique structure and favorable properties make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery and beyond.